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Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

Cat. No.: B1197611 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Bromo-4-chlorotoluene

This guide provides a comprehensive overview of the core physical properties of 2-Bromo-4-
chlorotoluene, tailored for researchers, scientists, and professionals in drug development. It

includes a summary of quantitative data, detailed experimental protocols for property

determination, and workflow visualizations.

Compound Identity and Structure
IUPAC Name: 2-bromo-4-chloro-1-methylbenzene CAS Number: 27139-97-5[1][2] Molecular

Formula: C₇H₆BrCl[1][2][3][4] Molecular Weight: 205.48 g/mol [1][2][3][4] Synonyms: 4-Chloro-

2-bromotoluene[5]

2-Bromo-4-chlorotoluene is an aromatic halogenated compound.[2] Its structure consists of a

toluene backbone with a bromine substituent at position 2 and a chlorine substituent at position

4.

Physical and Chemical Properties
The physical properties of 2-Bromo-4-chlorotoluene are summarized in the table below.

These characteristics are fundamental for its handling, application in synthesis, and purification

processes.
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Property Value Source(s)

Appearance
Colorless to light yellow clear

liquid
[2][6]

Density 1.54 g/cm³ [1]

Boiling Point 81-84 °C at 7 mmHg [7]

Solubility

Soluble in organic solvents

(e.g., ethers, alcohols);

sparingly soluble in water.

[8][9]

Storage
Store at 10°C - 25°C, protect

from light.
[1]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for compound identification and purity

assessment. Standard organic chemistry laboratory procedures are employed for these

measurements.[10][11]

Boiling Point Determination via Simple Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For purification and identification, distillation is the standard method.[10]

Apparatus:

Round-bottom flask

Heating mantle

Distillation head with a port for a thermometer

Condenser

Receiving flask

Boiling chips
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Thermometer

Procedure:

Place a small volume of 2-Bromo-4-chlorotoluene into the round-bottom flask along with a

few boiling chips to ensure smooth boiling.

Assemble the simple distillation apparatus, ensuring all joints are securely clamped. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor that is distilling.[10]

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor rises. The temperature

will stabilize when the vapor reaches the thermometer bulb; this stable temperature is the

boiling point.[10]

Record the temperature range over which the liquid distills. For a pure compound, this range

should be narrow.

If the boiling point is determined at a pressure other than atmospheric pressure (e.g., under

vacuum), the pressure must be recorded alongside the boiling point.

Solubility Assessment
Solubility provides insights into the polarity and intermolecular forces of a compound. The

principle of "like dissolves like" is a useful guideline.[11][12]

Apparatus:

Small test tubes

Pipettes or droppers

Vortex mixer (optional)

Procedure:
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Place approximately 1 mL of a chosen solvent (e.g., water, ethanol, hexane, diethyl ether)

into a test tube.

Add 2-3 drops of 2-Bromo-4-chlorotoluene to the solvent.

Gently agitate or vortex the mixture and observe whether the solute dissolves completely.

If the compound dissolves, it is deemed "soluble" in that solvent. If it forms a separate layer

or a persistent suspension, it is "insoluble" or "sparingly soluble."[13]

Systematically test solubility in a range of polar and non-polar solvents to create a solubility

profile. For 2-Bromo-4-chlorotoluene, it is expected to be soluble in non-polar organic

solvents and have low solubility in polar solvents like water.[8][9]

Workflow Visualizations
The following diagrams illustrate logical and experimental workflows relevant to 2-Bromo-4-
chlorotoluene.
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Workflow for Physical Property Determination
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Assemble Simple
Distillation Apparatus

Heat Sample with
Boiling Chips

Record Stable Vapor
Temperature

Compile Data Sheet

Add Sample to
Test Solvents

Agitate Mixture

Observe Miscibility

Measure Mass of
Known Volume

Calculate Density
(Mass/Volume)

Obtain Pure Sample of
2-Bromo-4-chlorotoluene

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of an organic liquid.
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Synthesis of 2-Bromo-4-chlorotoluene via Sandmeyer Reaction

Starting Material:
5-Chloro-2-methylaniline

Diazotization
(NaNO₂, aq. HBr, <5°C)

Diazonium Salt Intermediate

Sandmeyer Reaction
(CuBr in HBr)

Crude Product:
2-Bromo-4-chlorotoluene

Work-up
(Extraction with Ether)

Purification
(Fractional Distillation)

Pure 2-Bromo-4-chlorotoluene

Click to download full resolution via product page

Caption: A typical synthetic route for 2-Bromo-4-chlorotoluene.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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